4-[3-(Allylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-chlorophenyl methyl ether
4-[3-(Allylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-chlorophenyl methyl ether
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0935501
InChI:
InChI=1S/C23H21ClN4O3S/c1-4-12-32-23-25-21-20(26-27-23)15-8-6-7-9-17(15)28(19(29)5-2)22(31-21)14-10-11-18(30-3)16(24)13-14/h4,6-11,13,22H,1,5,12H2,2-3H3
SMILES:
CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SCC=C)C4=CC(=C(C=C4)OC)Cl
Molecular Formula:
C23H21ClN4O3S
Molecular Weight:
469 g/mol
4-[3-(Allylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-chlorophenyl methyl ether
CAS No.:
Cat. No.: VC0935501
Molecular Formula: C23H21ClN4O3S
Molecular Weight: 469 g/mol
* For research use only. Not for human or veterinary use.
![4-[3-(Allylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-chlorophenyl methyl ether -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H21ClN4O3S |
|---|---|
| Molecular Weight | 469 g/mol |
| IUPAC Name | 1-[6-(3-chloro-4-methoxyphenyl)-3-prop-2-enylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one |
| Standard InChI | InChI=1S/C23H21ClN4O3S/c1-4-12-32-23-25-21-20(26-27-23)15-8-6-7-9-17(15)28(19(29)5-2)22(31-21)14-10-11-18(30-3)16(24)13-14/h4,6-11,13,22H,1,5,12H2,2-3H3 |
| Standard InChI Key | ALTPIZLAXNDIRV-UHFFFAOYSA-N |
| SMILES | CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SCC=C)C4=CC(=C(C=C4)OC)Cl |
| Canonical SMILES | CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SCC=C)C4=CC(=C(C=C4)OC)Cl |
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